Synthesis and chemical properties of clenbuterol hydrochloride
Synthesis and chemical properties of clenbuterol hydrochloride
Executive Summary
This technical guide outlines the chemical synthesis, process optimization, and analytical characterization of Clenbuterol Hydrochloride (4-amino-α-[(tert-butylamino)methyl]-3,5-dichlorobenzyl alcohol hydrochloride). Designed for process chemists and pharmaceutical researchers, this document moves beyond basic textbook recipes to address critical control points (CCPs), impurity profiling, and scalability factors. The synthesis described follows a convergent route starting from 4-aminoacetophenone, emphasizing the minimization of the critical "bromoclenbuterol" impurity.
Part 1: Chemical Identity & Physicochemical Profile[1]
Before initiating synthesis, the target molecule's properties must be understood to design effective workup and purification strategies.
| Property | Specification |
| IUPAC Name | (RS)-1-(4-Amino-3,5-dichlorophenyl)-2-(tert-butylamino)ethanol hydrochloride |
| CAS Number | 21898-19-1 (HCl salt) |
| Molecular Formula | C₁₂H₁₈Cl₂N₂O[1][2][] · HCl |
| Molecular Weight | 313.65 g/mol |
| Melting Point | 174–175 °C (decomposition) |
| Solubility | Soluble in water, methanol, ethanol; sparingly soluble in chloroform; insoluble in benzene. |
| pKa | ~9.6 (Secondary amine) |
| Chirality | Contains one stereocenter. Clinically used as a racemic mixture (50:50 R/S). |
Part 2: Retrosynthetic Analysis & Strategy
The synthesis of Clenbuterol HCl is classically approached via the Friedel-Crafts/Alpha-Halogenation pathway . The strategy relies on the stepwise functionalization of the acetophenone core.
Strategic Disconnections:
-
C-N Bond Formation: The bulky tert-butyl group is introduced via nucleophilic substitution on an
-halo ketone. -
Chiral Center Formation: The hydroxyl group is generated via reduction of the ketone after amine introduction to prevent side reactions.
-
Aromatic Functionalization: Chlorine substituents are installed early (on the acetophenone) to leverage the directing effects of the amino group.
Figure 1: Retrosynthetic logic flow for Clenbuterol HCl.
Part 3: Step-by-Step Synthesis Protocol
Phase 1: Precursor Activation (Bromination)
Objective: Convert 4-amino-3,5-dichloroacetophenone to 4-amino-3,5-dichlorobromoacetophenone.
-
Reagents: 4-amino-3,5-dichloroacetophenone, Copper(II) bromide (
), Ethyl Acetate/Chloroform (1:1).[4] -
Mechanism: Electrophilic alpha-halogenation.
Protocol:
-
Charge a reactor with 4-amino-3,5-dichloroacetophenone (1.0 eq) and a solvent mixture of Ethyl Acetate/Chloroform (1:1 v/v).
-
Add
(2.0 eq) finely powdered. Note: Using copper bromide allows for heterogeneous reaction control, reducing over-bromination compared to elemental bromine. -
Heat the suspension to reflux (~60–65 °C) with vigorous mechanical stirring.
-
Monitor: The reaction mixture will transition from black (
) to green/white (CuBr precipitate). Reaction time is typically 2–4 hours. -
Workup: Filter the hot mixture to remove CuBr salts. Wash the filter cake with hot chloroform.
-
Evaporate the filtrate to dryness to yield the crude
-bromo ketone (yellow solid). -
Purification: Recrystallize from ethanol if purity is <95% by HPLC.
Phase 2: Amination (Nucleophilic Substitution)
Objective: Introduction of the tert-butylamine side chain.
-
Reagents: Crude
-bromo ketone, tert-butylamine (excess), Acetone or THF. -
Critical Control Point: Stoichiometry of the amine.[4]
Protocol:
-
Dissolve the
-bromo ketone (1.0 eq) in anhydrous acetone or THF . Cool to 0–5 °C. -
Slowly add tert-butylamine (3.0–4.0 eq).
-
Expert Insight: A large excess of amine is mandatory to scavenge the HBr generated and to prevent bis-alkylation (where one amine reacts with two ketone molecules).
-
-
Allow the reaction to warm to room temperature and stir for 4–6 hours.
-
Workup: Concentrate the solvent under reduced pressure. The residue contains the amino-ketone and tert-butylammonium bromide salts.
-
Partition the residue between Dichloromethane (DCM) and Water . The product migrates to the organic layer; salts wash away.
-
Dry the organic phase over
and evaporate to yield the amino-ketone intermediate.
Phase 3: Reduction and Salt Formation
Objective: Stereocenter formation and isolation of the API.
-
Reagents: Sodium Borohydride (
), Methanol, HCl (gas or ethanolic).
Protocol:
-
Dissolve the amino-ketone intermediate in Methanol . Cool to 0–5 °C.
-
Add
(1.5 eq) portion-wise over 30 minutes.-
Safety: Hydrogen gas evolution occurs. Ensure adequate venting.
-
-
Stir at room temperature for 12–16 hours.
-
Quench: Slowly add water or dilute acetic acid to destroy excess hydride.
-
Extraction: Extract the free base into Ethyl Acetate or DCM . Wash with brine and dry.
-
Salt Formation: Dissolve the free base in minimal ethanol. Add Ethanolic HCl dropwise until pH reaches ~2.0.
-
Crystallization: Cool to 0 °C. The hydrochloride salt will precipitate as a white crystalline solid. Filter and dry under vacuum at 50 °C.
Part 4: Process Engineering & Impurity Control
Synthesizing Clenbuterol requires strict control over specific impurities that are difficult to remove in the final stage.
Critical Impurity: Bromoclenbuterol
If the starting material (4-amino-3,5-dichloroacetophenone) contains any mono-chloro analog (4-amino-3-chloroacetophenone), it will carry through the synthesis to form Bromoclenbuterol .
-
Cause: Under-chlorination of the initial acetophenone precursor.
-
Control: Ensure the starting material (4-amino-3,5-dichloroacetophenone) has >98% purity. Use double-recrystallization of the starting material before beginning Phase 1.
Workflow Visualization
Figure 2: Process workflow with Critical Quality Attribute (CQA) checkpoint.
Part 5: Analytical Characterization
To validate the synthesized compound, the following analytical parameters must be met.
HPLC Method (Purity)
-
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 µm.
-
Mobile Phase: A: 0.05M
buffer (pH 3.0); B: Acetonitrile. Gradient elution (10% B to 60% B). -
Detection: UV @ 214 nm and 245 nm.
-
Retention Time: Clenbuterol typically elutes at ~8–10 min; impurities (bis-alkylated) elute later.
Mass Spectrometry (MS)[7][8][9]
-
Technique: ESI+ (Electrospray Ionization).
-
Parent Ion: m/z 277.1
. -
Isotopic Pattern: Distinctive chlorine isotope pattern (M, M+2, M+4) due to two Cl atoms (9:6:1 intensity ratio).
Proton NMR ( H-NMR, 400 MHz, DMSO- )
- 1.30 ppm (s, 9H): tert-butyl group.
-
3.0–3.2 ppm (m, 2H): Methylene protons (
). -
4.8 ppm (m, 1H): Methine proton (chiral center
). -
5.5 ppm (s, 2H): Amino group (
on aromatic ring). - 7.25 ppm (s, 2H): Aromatic protons (symmetric).
References
-
Synthesis and Characterization of Bromoclenbuterol. Kannasani, R. K., et al. Medicinal Chemistry (Los Angeles), 2016. Link
-
Product Information: Clenbuterol (hydrochloride). Cayman Chemical, 2022.[5] Link
-
Clenbuterol Hydrochloride - Compound Summary. PubChem, National Library of Medicine. Link
-
Determination of clenbuterol in human urine by GC-MS-MS-MS. Brambilla, G., et al. Journal of Mass Spectrometry, 2000. Link
-
Process for the preparation of 4-amino-3,5-dihalogen-phenyl-ethanolamines. Patent CA1041545A. Link
Sources
- 1. Clenbuterol Hydrochloride | 21898-19-1 | TCI AMERICA [tcichemicals.com]
- 2. Clenbuterol - Wikipedia [en.wikipedia.org]
- 4. CN104387284B - Synthesis methods of D9-clenbuterol hydrochloride labeled by deuterium and synthesis intermediate thereof - Google Patents [patents.google.com]
- 5. cdn.caymanchem.com [cdn.caymanchem.com]
